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Compound of Interest

Compound Name: Hexanediol

CAS No.: 26762-52-7

Cat. No.: B3050542

Get Quote

This guide provides essential safety and logistical information for the proper disposal of

hexanediol, tailored for researchers, scientists, and drug development professionals.

Adherence to these procedural steps is critical for ensuring laboratory safety and

environmental compliance.

Immediate Safety Precautions: Personal Protective
Equipment (PPE)
Before handling or preparing hexanediol for disposal, it is imperative to be equipped with the

appropriate Personal Protective Equipment (PPE) to minimize exposure risk.

Eye Protection: Wear safety glasses with side shields or chemical splash goggles.[1]

Hand Protection: Use chemically resistant gloves.[1]

Skin Protection: A standard laboratory coat should be worn.[1]

Work Area: Ensure work is conducted in a well-ventilated area, with an eyewash station and

safety shower readily accessible.[2]
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Key Chemical and Disposal Properties
The following table summarizes essential data for common hexanediol isomers. This

information is critical for a proper risk assessment before disposal.

Property 1,2-Hexanediol 1,6-Hexanediol 2,3-Hexanediol
General
Glycols

Primary Hazards
Causes serious

eye irritation.[3]

Can cause

serious eye

damage; fine

dust may form

explosive

mixtures in air.[1]

Flammable liquid

and vapor;

causes skin, eye,

and respiratory

irritation.[4]

Can be

contaminated

with hazardous

materials (e.g.,

heavy metals).[1]

[2]

Environmental

Hazards

Not expected to

be hazardous to

the environment.

[3]

Harmful to

aquatic life in

large quantities.

[1]

Ecotoxicity is

listed as "None"

in the specific

SDS.[4]

Large quantities

can disrupt

wastewater

treatment

systems.[2][5]

Disposal

Classification

Dispose of as an

approved waste.

[3]

Generally not

hazardous

waste, but must

adhere to local

regulations.[1]

Dispose of in

residential

garbage as non-

hazardous waste

(for the specific

product context).

[4]

Pure form is

often non-

hazardous;

contaminated

form is

hazardous

waste.[1][6]

Prohibited

Disposal

Do not pour

down the drain.

Do not discharge

into waterways

or sewer

systems.[1][7]

Do not pour

down the drain.

Do not pour

down the drain,

into a septic

system, or onto

the ground.[2][8]

Step-by-Step Disposal Protocol
The proper disposal of hexanediol must always be conducted in accordance with local, state,

and federal regulations. The following steps provide a compliant and safe pathway for its
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disposal.

Step 1: Waste Characterization
The initial and most critical step is to determine the nature of the hexanediol waste.

Unused/Pure Hexanediol: If the hexanediol is uncontaminated and in its pure form, it is

generally considered non-hazardous chemical waste.[6] However, it must not be disposed of

down the sanitary sewer.[6][9]

Used/Contaminated Hexanediol: If the hexanediol has been used in an experimental

process or is mixed with other chemicals, it may be contaminated with hazardous

substances. This mixture must be characterized and handled as hazardous waste according

to the hazards of all its components.[1][2][6] If there is any doubt, the waste should be

managed as hazardous.[6]

Step 2: Waste Collection and Storage
Proper containment is essential to prevent environmental contamination and ensure laboratory

safety.

Select an Appropriate Container: Collect waste hexanediol in a chemically compatible, leak-

proof container with a secure lid.[2][4] The original product container is often a suitable

choice.[2][6] Do not use food or beverage containers.[8]

Label the Container Correctly: The container must be clearly labeled.[10]

For pure waste, label as "Waste Hexanediol."

For contaminated waste, label as "Hazardous Waste" and list all chemical constituents

and their approximate concentrations.[2][6][11]

Segregate the Waste: Do not mix hexanediol waste with other waste streams, especially

incompatible chemicals, unless explicitly permitted by your institution's protocols.[6][8]

Store Safely: Store the sealed waste container in a designated, cool, dry, and well-ventilated

waste accumulation area.[2][6] Keep the container tightly closed when not in use.[2]
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Step 3: Spill Management
In the event of a spill, immediate and appropriate action is necessary.

Small Spills:

Wearing appropriate PPE, contain the spill.

For liquid spills, use an inert absorbent material such as sand, vermiculite, or dry earth to

soak up the material.[1][3][12] For solid spills, carefully sweep or wipe up the material to

avoid creating dust.[1][13][14]

Collect the absorbed material or solid into a suitable, sealed container for disposal.[1][3]

Clean the spill area thoroughly with soap and water.[4]

Large Spills:

Evacuate the immediate area.

Contain the spill to prevent it from entering drains or waterways.[1]

Contact your institution's Environmental Health and Safety (EHS) office or emergency

response team immediately.[2]

Step 4: Final Disposal
Disposal must be handled by licensed professionals to ensure full compliance and

environmental protection.

Contact Your EHS Office: Arrange for the disposal of the waste through your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

contractor.[1][2][6]

Complete Required Paperwork: Accurately fill out any waste disposal forms provided by your

EHS office.[6]

Arrange for Pickup: Follow your institution's specific procedures for waste pickup.[6]
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Approved Disposal Methods: The final disposal will be conducted by a licensed facility. The

preferred method is typically controlled incineration in a chemical incinerator.[6][14] The

material may be dissolved or mixed with a combustible solvent to aid in this process.[13][14]

Start: Hexanediol Waste Generated

Step 1: Characterize Waste

Step 2: Collect in Labeled,
Non-Hazardous Waste Container

 Pure/
 Uncontaminated 

Step 2: Collect in Labeled,
Hazardous Waste Container

 Contaminated/
 Used/Unknown 

Spill Occurs?

Small Spill:
Absorb, Collect, Clean

 Yes, Small 

Large Spill:
Evacuate, Contain, Call EHS

 Yes, Large 

Step 3: Store in Designated
Waste Accumulation Area

 No 

Step 4: Contact EHS for
Licensed Professional Disposal

End: Waste Disposed Compliantly

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/pdf/Proper_Disposal_of_Decaethylene_Glycol_A_Guide_for_Laboratory_Professionals.pdf
https://www.chemicalbook.com/msds/1-6-hexanediol.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1395252691_1,6-HEXANEDIOL-CASNO-629-11-8-MSDS.pdf
https://www.chemicalbook.com/msds/1-6-hexanediol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3050542?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of hexanediol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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